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Compound of Interest

Compound Name: Bms 182264
CAS No.: 127749-54-6
Cat. No.: B1667163
Get Quote
. J

Executive Directive: The "Zero-Release" Standard

BMS-182264 (CAS: 127749-54-6) is not a generic reagent; it is a high-affinity 5-HT1D receptor
agonist. In drug development, this compound is engineered for potency—specifically to induce
vasoconstriction and modulate neurotransmission.

The Critical Risk: Because this compound is designed to be biologically active at nanomolar
concentrations, standard dilution is insufficient for safety. If released into municipal water
systems (sewering), it poses a significant ecotoxicological risk to aquatic life, where
serotonergic systems are highly conserved.

Core Directive: BMS-182264 must be managed as a Non-Creditable Hazardous Waste
Pharmaceutical. Under no circumstances shall this compound be disposed of via sink drains or
standard trash.

Technical Identity & Hazard Assessment

Before handling, verify the compound identity against the following matrix to ensure you are
applying the correct protocol.
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Parameter Specification

Compound Name BMS-182264

CAS Number 127749-54-6

Chemical Class Indole derivative / Serotonin Receptor Agonist
Molecular Weight 269.34 g/mol

Target Receptor 5-HT1D (High Affinity), 5-HT1B (Moderate)
Primary Hazard Bioactive / Toxic.[1] Potent vasoconstrictor.

o Acute Tox. (Oral); Irritant (Eye/Skin); Aquatic
GHS Classification )
Chronic (Assumed based on class)

Operational Disposal Protocol

This protocol utilizes a "Segregate & Incinerate" strategy compliant with EPA Subpart P
(Management Standards for Hazardous Waste Pharmaceuticals).

Phase A: Solid Waste (The "Yellow Bin" Stream)

Applicability: Contaminated gloves, weigh boats, paper towels, and empty vials.

e Trace Contamination: Items with visible dust or dried residue must be segregated from
general lab trash.

o Containerization: Place all solid waste into a RCRA-compliant satellite accumulation
container (typically a yellow or black hazardous waste bin, distinct from biohazard red bags).

o Labeling: The container must be labeled: "Hazardous Waste - Toxic - BMS-182264 Solid
Debris."

¢ Disposal Path: High-temperature incineration (>1000°C).

Phase B: Liquid Waste (Stock Solutions & HPLC
Effluent)
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Applicability: Expired DMSO stocks, aqueous buffers containing BMS-182264.

e Solvent Segregation:

o DMSO/Methanol Stocks: Dispose of in the Halogenated/Non-Halogenated Organic
Solvent waste stream (depending on the solvent carrier).

o Agueous Solutions: Do NOT pour down the sink. Collect in a dedicated "Aqueous Toxic"

carboy.
o Deactivation (Spill Only):

o For minor spills, treat with 10% Sodium Hypochlorite (Bleach) for 30 minutes to oxidize the

indole structure before absorbing.

o Note: Do not use bleach for bulk disposal of stock solutions, as this can generate

chlorinated byproducts. Incineration is preferred.
Phase C: Sharps
Applicability: Syringes used for animal dosing.

e Immediate Containment: Place directly into a rigid, puncture-proof sharps container labeled

"Chemically Contaminated Sharps."

e Processing: These must be incinerated, not autoclaved/landfilled, to ensure thermal

destruction of the chemical residue.

Decision Matrix & Workflow

The following diagram outlines the logical decision tree for disposing of BMS-182264.
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Waste Generation:
BMS-182264

Determine Physical State

Liquid Waste Solid Waste Sharps
(Stock/Buffer) (Gloves/\Vials) (Needles/Syringes)

/

Is it Aqueous or Organic?

RCRA Hazardous Bin | Chemically Contaminated
DMSO/MeOH | Water/Butfer (Yellow/Black) Sharps Container

Organic Solvent Stream Aqueous Toxic Stream
(Halogenated/Non-Halogenated) (Do NOT Sewer)

FINAL DISPOSAL:
High-Temp Incineration

Click to download full resolution via product page

Figure 1: Decision matrix for segregating BMS-182264 waste streams to ensure thermal
destruction.

Regulatory & Safety Context
EPA "Sewer Ban" (40 CFR Part 266 Subpart P)
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In 2019, the EPA finalized regulations prohibiting the sewering of hazardous waste
pharmaceuticals. While BMS-182264 is a research compound, it falls under the definition of a
"potentially creditable" or "non-creditable" hazardous pharmaceutical waste depending on its
stage in your inventory.

» Action: Ensure your facility's waste manifests explicitly list "Non-sewerable pharmaceutical
waste."

Emergency Response (Spills)
o PPE: Double nitrile gloves, lab coat, and safety goggles. Respiratory protection (N95/P100)
is recommended if handling powder.

e Containment: Cover liquid spills with absorbent pads.

» Neutralization: Wipe the area with 10% bleach, followed by water. Dispose of all cleanup
materials as Solid Hazardous Waste (Phase A).
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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e To cite this document: BenchChem. [Operational Guide: Safe Disposal and Handling of
BMS-182264]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1667163/docs#operational-guide-safe-disposal-and-
handling-of-bms-182264]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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